10.1039/C1DT10868A | Dipyrrinphenol–Mn(iii) complex: synthesis, electrochemistry, spectroscopic characterisation and reactivity†

Dipyrrinphenol–Mn(iii) complex: synthesis, electrochemistry, spectroscopic characterisation and reactivity†

Dalton Transactions Pub Date: 2011-08-15 DOI: 10.1039/C1DT10868A

Abstract

Herein, we report the manganese complex with a novel trianionic ligand, the pentafluorophenyldipyrrinphenol ligand DPPH₃. The X-ray crystal structure reveals that the Mn^III complex exists in a dimeric form in the solid state. Electrochemical studies indicate two quasi-reversible one electron oxidation processes. EPR data on the one electron oxidised species in solution support the formation of a monuclear Mn complex with an S = 3/2 spin system. Preliminary studies towards epoxidation reactions were tested in the presence of iodosylbenzene (PhIO) and are in favour of an oxygen-atom-transfer (OAT) reaction catalyzed by the Mn^III complex.

Dipyrrinphenol–Mn(iii) complex: synthesis, electrochemistry, spectroscopic characterisation and reactivity†

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Journal Name：Dalton Transactions

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